Cas no 2171705-76-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid
• CAS No: 2171705-76-1
• MF: C₂₇H₂₂N₂O₆
• MW: 470.473387241364
• CID: 6323760
• PubChem ID: 165778932
• Update Time: 2025-10-14

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2-hydroxybenzoic acid
• EN300-1484857
• 2171705-76-1

• Inchi： 1S/C27H22N2O6/c1-2-7-23(25(31)28-16-12-13-21(26(32)33)24(30)14-16)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h1,3-6,8-14,22-23,30H,7,15H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： ACHSVJPXKBOSKA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=C(C=1)O)=O)CC#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.14778643g/mol
• Monoisotopic Mass: 470.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid (CAS: 2171705-76-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid (CAS: 2171705-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of bioactive compounds and drug candidates. Its fluorenylmethoxycarbonyl (Fmoc) protecting group and alkyne functionality make it particularly valuable in peptide synthesis and click chemistry applications. Recent studies have explored its potential in targeted drug delivery, bioconjugation, and as a building block for novel therapeutic agents.

Recent research has focused on the synthetic utility of 2171705-76-1 in the development of peptide-based therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the solid-phase peptide synthesis (SPPS) of anticancer peptides. The Fmoc group provides stability during synthesis, while the alkyne moiety allows for subsequent functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the attachment of targeting ligands or imaging probes. This dual functionality positions 2171705-76-1 as a versatile tool in the design of multifunctional pharmaceutical agents.

In addition to its synthetic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid has shown promise in prodrug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in creating pH-sensitive prodrugs for targeted release in tumor microenvironments. The hydroxybenzoic acid moiety facilitates conjugation with various drug molecules, while the alkyne group enables further modification to enhance solubility or targeting specificity. These advancements underscore the compound's potential in improving therapeutic efficacy and reducing off-target effects.

The stability and reactivity profile of 2171705-76-1 have also been investigated in recent pharmacokinetic studies. Research published in Molecular Pharmaceutics (2023) examined its metabolic fate and demonstrated favorable stability in physiological conditions, with controlled release of active components under specific enzymatic conditions. This property makes it particularly attractive for developing sustained-release formulations and enzyme-activated prodrug systems. Furthermore, its compatibility with various drug delivery platforms, including nanoparticles and hydrogels, has expanded its potential applications in personalized medicine.

Looking forward, the unique chemical properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-hydroxybenzoic acid continue to inspire innovative research directions. Current investigations are exploring its use in bioorthogonal chemistry for in vivo labeling applications and as a scaffold for developing novel protease inhibitors. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals and chemical biology tools.